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Compound of Interest

Compound Name: UCK2 Inhibitor-1

Cat. No.: B12394515 Get Quote

For researchers, scientists, and drug development professionals working with UCK2 Inhibitor-
1, a non-competitive inhibitor of uridine-cytidine kinase 2 (UCK2), adherence to strict safety

protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe handling and use of

this compound in the laboratory.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure risk, a combination of personal protective equipment and engineering

controls is essential.

Engineering Controls:

Work with UCK2 Inhibitor-1 should be conducted in a well-ventilated area.

The use of a chemical fume hood is recommended for all procedures involving the handling

of the solid compound or its solutions.

An accessible safety shower and eyewash station must be readily available in the laboratory.

[1]

Personal Protective Equipment:
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Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and changed frequently, especially after direct contact with the

compound.

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of UCK2
Inhibitor-1 and ensuring a safe laboratory environment.

Handling:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Use non-sparking tools and equipment where applicable.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Protect from moisture and direct light.[2]

For long-term storage of the solid compound, refer to the supplier's recommendations, which

are typically at -20°C or -80°C.[2]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation

develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.[1]

Specific Hazards: The toxicological properties of this compound have not been fully

investigated.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures:

Wear appropriate personal protective equipment as specified above.

Avoid dust formation.

Sweep up and shovel. Keep in suitable, closed containers for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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All waste materials should be handled as hazardous waste and disposed of in accordance with

federal, state, and local environmental regulations. Contact a licensed professional waste

disposal service to dispose of this material.

Quantitative Data Summary
Property Value

Molecular Formula C₂₇H₂₁N₃O₄S

Molecular Weight 483.54 g/mol

Appearance Crystalline solid

Storage (Solid) -20°C or -80°C

Storage (Solution) -80°C (6 months), -20°C (1 month)[2]
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Caption: Standard operating procedure for handling UCK2 Inhibitor-1.
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Emergency Response Logic
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Caption: Decision-making flow for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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